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Compound of Interest

Compound Name: Barium phosphate

Cat. No.: B080940 Get Quote

An In-depth Technical Guide to Barium Phosphate

This guide provides comprehensive information on barium phosphate for researchers,

scientists, and professionals in drug development. It covers the chemical identifiers, safety

data, and handling protocols for this inorganic compound.

Chemical Identification
Barium phosphate can refer to several compounds, the most common of which is tribarium

diphosphate. Another relevant compound is barium hydrogen phosphate.

Compound

Name
Synonyms

Molecular

Formula
CAS Number EC Number

Tribarium

diphosphate

Barium

orthophosphate
Ba₃(PO₄)₂ 13517-08-3 236-856-9

Barium hydrogen

phosphate

Barium

phosphate,

dibasic

BaHPO₄ 10048-98-3 233-159-1

Physical and Chemical Properties
The properties of the two common forms of barium phosphate are summarized below.
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Property
Tribarium

diphosphate

Barium hydrogen

phosphate
References

Molecular Weight 601.92 g/mol 233.31 g/mol [1]

Appearance White powder White powder [2][3]

Odor Odorless Odorless [2][4]

Melting Point Not Available 410 °C [3]

Boiling Point Not Available Decomposes [3]

Solubility in water Insoluble Slightly soluble [2][3]

Specific Gravity Not Available 4.165 [3]

Safety Data Sheet Summary
This section provides a summary of the safety information for barium phosphate, primarily

focusing on tribarium diphosphate as it is the more common form. The hazards are similar for

other barium salts.

Hazard Identification
Barium phosphate is classified as hazardous. The primary routes of exposure are inhalation

and ingestion.

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin irritation Category 2 H315: Causes skin irritation

Eye irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity Category 3
H335: May cause respiratory

irritation
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GHS Pictograms:[5]

GHS07: Exclamation Mark

Signal Word: Warning[1][5]

First Aid Measures
Exposure Route First Aid Procedure References

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[6]

Skin Contact

Remove contaminated

clothing. Wash the affected

area with plenty of soap and

water for at least 15 minutes.

Seek medical attention if

irritation persists.

[6][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek medical

attention.

[6][7]

Ingestion

Do not induce vomiting. Rinse

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6]

Handling and Storage
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Handling: Use in a well-ventilated area or under a chemical fume hood.[6] Avoid generating

dust.[1] Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke when

using this product. Wash hands thoroughly after handling.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep

away from incompatible materials.

Personal Protective Equipment (PPE)
Protection Type Recommendation References

Eye/Face
Wear safety glasses with side-

shields or chemical goggles.
[1]

Skin

Wear impervious gloves and

protective clothing to prevent

skin exposure.

[6]

Respiratory

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[7]

Occupational Exposure Limits
Regulatory Body Limit Notes References

ACGIH TLV 0.5 mg/m³ as Ba [8]

OSHA PEL 0.5 mg/m³ as Ba [8]

NIOSH IDLH 50 mg/m³ as Ba [8]

Experimental Protocol Workflow
The following diagram illustrates a general workflow for a laboratory experiment involving

barium phosphate, emphasizing safety and handling procedures.
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General Experimental Workflow for Barium Phosphate

Preparation Phase

Execution Phase

Cleanup and Disposal Phase

Review SDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Weigh Barium Phosphate

Perform Experimental Steps
(e.g., Dissolution, Reaction)

Decontaminate Glassware and Surfaces

Dispose of Waste
(Follow Institutional Guidelines)

Remove and Dispose of PPE

Wash Hands Thoroughly
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Caption: A flowchart outlining the key steps and safety precautions for a typical laboratory

experiment using barium phosphate.

Logical Relationship for Hazard Mitigation
The following diagram illustrates the logical relationship between identifying a hazard and

implementing control measures when working with barium phosphate.

Hazard Mitigation Logic

Control Measures

Hazard Identification

Harmful if Swallowed (H302) Harmful if Inhaled (H332) Causes Skin/Eye Irritation (H315/H319)

Engineering Controls

Use in Fume Hood

Administrative Controls

Follow SOPs Restrict Access

Personal Protective Equipment (PPE)

Gloves Goggles Respirator

Safe Handling of Barium Phosphate

Click to download full resolution via product page

Caption: A diagram showing the relationship between identified hazards of barium phosphate
and the corresponding control measures to ensure safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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